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Compound of Interest

Compound Name: 4-Nitrosalicylic acid

Cat. No.: B050511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Nitrosalicylic acid (CAS No. 619-19-2), a chemical intermediate utilized in various research

and pharmaceutical applications. Adherence to these guidelines is crucial to ensure the safety

of laboratory personnel and the integrity of experimental work.

Hazard Identification and Classification
4-Nitrosalicylic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to

understand and communicate these hazards effectively.

GHS Hazard Summary

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure
3

H335: May cause respiratory

irritation
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GHS Pictogram:

Irritant (Exclamation Mark)

Signal Word: Warning

Precautionary Measures and Personal Protective
Equipment (PPE)
Strict adherence to precautionary measures and the use of appropriate personal protective

equipment are mandatory when handling 4-Nitrosalicylic acid.

Precautionary Statements
The following precautionary statements outline the necessary steps for safe handling, storage,

and disposal.
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Type Code Precautionary Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][2]

P264
Wash skin thoroughly after

handling.[1][2][3]

P270
Do not eat, drink or smoke

when using this product.[1]

P271
Use only outdoors or in a well-

ventilated area.[1][2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][2]

[3]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[1]

P302+P352
IF ON SKIN: Wash with plenty

of water.[1][2][3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][2]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2][3]

P312

Call a POISON

CENTER/doctor if you feel

unwell.[1]

P330 Rinse mouth.[1]
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P332+P313
If skin irritation occurs: Get

medical advice/attention.[1]

P337+P313
If eye irritation persists: Get

medical advice/attention.[1][3]

P362+P364
Take off contaminated clothing

and wash it before reuse.[1]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1]

P405 Store locked up.[1]

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.[1]

Personal Protective Equipment (PPE)
The following PPE is recommended to minimize exposure to 4-Nitrosalicylic acid.

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH-approved safety goggles.[1] A

face shield may be required in situations with a

higher risk of splashing.[3]

Skin Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber).[1][3] Protective clothing, such as

a lab coat, and protective boots if necessary.[3]

Respiratory Protection

A NIOSH-approved dust respirator should be

worn when handling the powder form, especially

if ventilation is inadequate.[1][3]
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Safe Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of 4-Nitrosalicylic acid and

preventing accidental exposure.

Handling
Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[1] Eyewash stations and safety showers must be readily accessible.[4]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[2][3] Avoid the

formation of dust and aerosols.[1] Do not eat, drink, or smoke in handling areas.[1] Wash

hands thoroughly after handling.[1][3]

Storage
Storage Conditions: Store in a cool, dry, and dark place in a tightly sealed container.[3] The

recommended storage temperature is room temperature.[5][6]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[3][4]

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[3][7] If

not breathing, give artificial respiration.[1] Seek

medical attention if you feel unwell.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[3][7] If skin

irritation occurs, seek medical advice.[3]

Eye Contact

Immediately rinse cautiously with water for

several minutes.[2][3] Remove contact lenses, if

present and easy to do.[2][3] Continue rinsing

for at least 15 minutes.[7] Seek immediate

medical attention.[7]

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with

water.[1][7] Call a physician or poison control

center immediately.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[2][3]

Unsuitable Extinguishing Media: No information available.

Hazardous Combustion Products: Thermal decomposition can produce toxic fumes of

carbon oxides (CO, CO2) and nitrogen oxides (NOx).[4][5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][4]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area.[1] Wear appropriate personal

protective equipment (see Section 2.2).[1][3] Avoid breathing dust.[1]
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Environmental Precautions: Prevent the product from entering drains or waterways.[1][3]

Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed

container for disposal.[1] Avoid generating dust.[3]

Toxicological Information
Understanding the toxicological properties of 4-Nitrosalicylic acid is essential for risk

assessment.

Toxicity Metric Value Species

LD50 Oral 650 mg/kg Mouse

4700 mg/kg Rat

Toxicological Summary:

4-Nitrosalicylic acid is considered moderately toxic if ingested.[8][9] It is also classified as a

poison by the intraperitoneal route.[5][9] There is limited evidence regarding its long-term

carcinogenic effects, and it is not currently classified as a carcinogen by major regulatory

agencies.[8]

Disposal Considerations
Dispose of 4-Nitrosalicylic acid and its containers in accordance with all applicable local,

regional, national, and international regulations.[1] Do not allow the chemical to enter the

environment.[1]

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow involving 4-Nitrosalicylic
acid, highlighting critical safety checkpoints.
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Caption: Experimental workflow with safety checkpoints for handling 4-Nitrosalicylic acid.

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for 4-Nitrosalicylic acid. It is not a substitute for a thorough understanding of the

Safety Data Sheet (SDS) and institutional safety protocols. Always consult the most current

SDS for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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